Cas no 1261921-62-3 (2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol)

• Product Name: 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol
• CAS No: 1261921-62-3
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD18315755
• CID: 2763628
• PubChem ID: 53221488
• Update Time: 2025-10-31

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80686129
• 1261921-62-3
• 2-CHLORO-5-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
• Methyl 4'-chloro-4-fluoro-3'-hydroxy[1,1'-biphenyl]-3-carboxylate
• MFCD18315755
• 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
• 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

• MDL： MFCD18315755
• Inchi： 1S/C14H10ClFO3/c1-19-14(18)10-6-8(3-5-12(10)16)9-2-4-11(15)13(17)7-9/h2-7,17H,1H3
• InChI Key： RERMBBWJMMERHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC(=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 280.0302500Da
• Monoisotopic Mass: 280.0302500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol: A Comprehensive Overview

2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, identified by the CAS number 1261921-62-3, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which includes a phenolic group, a chlorinated substituent, and a fluoro-substituted methoxycarbonyl group attached to the aromatic ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol involves a series of well-defined organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to enhance the efficiency of the production process.

In terms of applications, this compound has shown promising results in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been extensively studied in recent years. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Chemical Communications have highlighted its potential as an intermediate in the synthesis of anti-inflammatory and antiviral drugs. The presence of the phenolic group allows for strong hydrogen bonding interactions, which are crucial for drug-target binding.

Beyond pharmaceuticals, 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol has also found applications in materials science. Its ability to form stable polymer networks has made it a valuable component in the development of advanced materials such as thermoplastics and high-performance composites. Recent research has focused on its role in enhancing the mechanical properties of polymer blends, particularly under high-stress conditions.

The environmental impact of this compound is another area that has garnered significant attention. Studies have been conducted to assess its biodegradability and toxicity levels under various environmental conditions. According to recent findings published in , the compound exhibits moderate biodegradability under aerobic conditions but requires specific microbial communities for efficient degradation.

In conclusion, 2-Chloro-5-(4-fluoro-3-methoxycarbonylphenyl)phenol, with its unique chemical structure and versatile properties, continues to be a focal point in both academic and industrial research. Its potential applications span across multiple disciplines, making it a valuable compound for future innovations.